Cas no 34301-32-1 (Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester)

34301-32-1 structure
Product name:Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester
CAS No:34301-32-1
MF:C12H14O3
MW:206.237763881683
CID:1462303
Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester
- Benzoic acid, 4-methoxy-, 2-methyl-2-propen-1-yl ester
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- Inchi: 1S/C12H14O3/c1-9(2)8-15-12(13)10-4-6-11(14-3)7-5-10/h4-7H,1,8H2,2-3H3
- InChI Key: VNPZTGVUVXXEEG-UHFFFAOYSA-N
- SMILES: C(OCC(C)=C)(=O)C1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 206.09432
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
Experimental Properties
- PSA: 35.53
Benzoic acid, 4-methoxy-, 2-methyl-2-propenyl ester Related Literature
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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